Cas no 1799855-63-2 (3-Amino-4-bromo-2-fluoropyridine)

• Product Name: 3-Amino-4-bromo-2-fluoropyridine
• CAS No: 1799855-63-2
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4898570
• Update Time: 2025-05-20

3-Amino-4-bromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• BrC1=C(C(=NC=C1)F)N
• 3-Amino-4-bromo-2-fluoropyridine

• Inchi： 1S/C5H4BrFN2/c6-3-1-2-9-5(7)4(3)8/h1-2H,8H2
• InChI Key： RNQZABIDZWVIDE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-2-fluoropyridine

Comprehensive Overview of 3-Amino-4-bromo-2-fluoropyridine (CAS No. 1799855-63-2)

3-Amino-4-bromo-2-fluoropyridine (CAS No. 1799855-63-2) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by its amino, bromo, and fluoro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula, C₅H₄BrFN₂, highlights its potential for diverse chemical transformations, making it a focal point for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for fluorinated pyridines like 3-Amino-4-bromo-2-fluoropyridine has surged, driven by their applications in medicinal chemistry and material science. The incorporation of fluorine and bromine atoms enhances the compound's bioavailability and binding affinity, traits highly sought after in the development of small-molecule therapeutics. Notably, this compound aligns with the growing trend of halogenation strategies in drug design, a topic frequently searched in AI-driven chemical databases and academic forums.

From a synthetic perspective, 3-Amino-4-bromo-2-fluoropyridine offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These reactions are often highlighted in organic chemistry tutorials and research papers, reflecting their relevance to modern synthetic workflows. Additionally, the compound's amino group facilitates further derivatization, enabling the creation of customized ligands or catalysts for asymmetric synthesis.

The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) in drug discovery. Researchers frequently inquire about HTS-compatible building blocks, and 3-Amino-4-bromo-2-fluoropyridine fits this niche due to its compatibility with automated synthesis platforms. Its role in fragment-based drug design (FBDD) is another area of interest, as fragments containing halogenated pyridines are known to improve lead optimization efficiency.

Beyond pharmaceuticals, 3-Amino-4-bromo-2-fluoropyridine finds utility in agrochemical formulations, particularly in the development of crop protection agents. The fluoro and bromo substituents contribute to the compound's pesticidal activity, a feature explored in recent green chemistry initiatives. This aligns with the increasing search volume for sustainable agrochemicals and eco-friendly pesticides, reflecting broader environmental concerns.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-Amino-4-bromo-2-fluoropyridine, ensuring purity and consistency for research applications. Questions about analytical validation and quality control for such intermediates are prevalent in chemical forums, underscoring the need for reliable data.

In summary, 3-Amino-4-bromo-2-fluoropyridine (CAS No. 1799855-63-2) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable asset for researchers addressing contemporary challenges in synthetic chemistry and molecular design.